3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide
Overview
Description
3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide is a chemical compound that has gained attention in scientific research for its potential use as a therapeutic agent. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied. In
Mechanism of Action
The exact mechanism of action of 3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide is not fully understood. However, it has been proposed that this compound may exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC).
Biochemical and Physiological Effects:
In preclinical studies, 3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide has been shown to exhibit anti-inflammatory and anti-tumor effects. It has also been reported to inhibit the growth of cancer cells in vitro. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide in lab experiments is its potential as a therapeutic agent for the treatment of inflammatory and cancerous conditions. However, the limitations of using this compound in lab experiments include its limited solubility in water and potential toxicity at high concentrations.
Future Directions
For research on 3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide include investigating its potential as a therapeutic agent for various inflammatory and cancerous conditions. Additionally, further studies are needed to determine the exact mechanism of action and biochemical and physiological effects of this compound. Other future directions could include exploring new synthesis methods to improve the yield and purity of this compound.
Synthesis Methods
Several methods have been reported for the synthesis of 3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide. One of the most common methods involves the reaction of 2-propan-2-yl-1H-indazole-5-carboxylic acid with ethyl chloroformate, followed by the addition of sodium ethanesulfonate. The resulting product is then treated with propargylamine to obtain the final compound.
Scientific Research Applications
3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide has been studied for its potential use as a therapeutic agent. It has been shown to exhibit anti-inflammatory and anti-tumor properties in preclinical studies. Additionally, this compound has been investigated for its ability to inhibit the activity of certain enzymes involved in cancer cell growth.
properties
IUPAC Name |
3-ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3S/c1-4-22(20,21)8-7-15(19)16-13-5-6-14-12(9-13)10-18(17-14)11(2)3/h4-6,9-11H,1,7-8H2,2-3H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YILQFKUYGHQYRX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C2C=C(C=CC2=N1)NC(=O)CCS(=O)(=O)C=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethenylsulfonyl-N-(2-propan-2-ylindazol-5-yl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-([(Tert-butoxy)carbonyl]amino)bicyclo[2.2.2]octane-2-carboxylic acid](/img/structure/B2509010.png)
![8-[2-(2-Methylimidazol-1-yl)acetyl]-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile](/img/structure/B2509018.png)
![N-(1-cyano-2-methylpropyl)-3-[(pyridin-3-yl)methoxy]benzamide](/img/structure/B2509021.png)
![N-[2-[3-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-2-methylbenzamide](/img/structure/B2509027.png)
![N-(6-acetamidobenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide](/img/structure/B2509028.png)
![N-(4,7-dimethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide](/img/structure/B2509029.png)
